Cas no 1447968-71-9 (BMS-986124)

BMS-986124 is a small molecule inhibitor targeting specific kinase pathways, designed for preclinical and clinical research applications. Its key advantages include high selectivity for its intended molecular target, which minimizes off-target effects and enhances experimental reliability. The compound exhibits favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, facilitating in vivo studies. BMS-986124 has demonstrated potent inhibitory activity in biochemical and cellular assays, making it a valuable tool for investigating kinase-related signaling mechanisms. Its well-characterized profile supports its use in mechanistic studies and therapeutic development for conditions where targeted kinase modulation is of interest.

BMS-986124 structure

Product Name:BMS-986124

CAS No:1447968-71-9

MF:C₁₆H₁₅BrClNO₃S₂

MW:448.78

CID:5147180

Update Time:2025-10-24

BMS-986124 Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromo-2-methoxyphenyl)-3-[(4-chlorophenyl)sulfonyl]-thiazolidine
- BMS-986124
- Thiazolidine, 2-(4-bromo-2-methoxyphenyl)-3-[(4-chlorophenyl)sulfonyl]-
- BMS-986124 >=98% (HPLC)
- Inchi： 1S/C16H15BrClNO3S2/c1-22-15-10-11(17)2-7-14(15)16-19(8-9-23-16)24(20,21)13-5-3-12(18)4-6-13/h2-7,10,16H,8-9H2,1H3
- InChI Key： PMPBBWPDHSHENJ-UHFFFAOYSA-N
- SMILES： S1CCN(S(C2=CC=C(Cl)C=C2)(=O)=O)C1C1=CC=C(Br)C=C1OC

BMS-986124 Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：2-8°C

BMS-986124 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AN HUI ZE SHENG Technology Co., Ltd.	SML0903-5mg		1447968-71-9	≥98%(HPLC)	5mg	￥1231.70	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	SML0903-25mg		1447968-71-9	≥98%(HPLC)	25mg	￥4960.70	2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T26870-5 mg	BMS-986124	1447968-71-9		5mg	￥7000.00	2023-02-14
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T26870-5mg	BMS-986124	1447968-71-9		5mg	￥ 7000	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T26870-50mg	BMS-986124	1447968-71-9		50mg	￥ 13800	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T26870-100mg	BMS-986124	1447968-71-9		100mg	￥ 17500	2023-09-07

BMS-986124 Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on BMS-986124

BMS-986124: A Promising Compound in Modern Pharmaceutical Research

BMS-986124, also known by its CAS number 1447968-71-9, is a cutting-edge compound that has garnered significant attention in the field of pharmaceutical research. This compound, developed by Bristol Myers Squibb (BMS), represents a novel approach to addressing complex medical challenges. Its unique chemical structure and mechanism of action have positioned it as a potential breakthrough in the treatment of various diseases, particularly in the realms of oncology and immunology.

Recent studies have highlighted the remarkable potential of BMS-986124 in targeting specific pathways involved in cancer progression. By leveraging advanced molecular techniques, researchers have demonstrated that this compound exhibits potent anti-tumor activity in preclinical models. The ability of BMS-986124 to selectively inhibit key enzymes and signaling molecules makes it a compelling candidate for therapeutic intervention. Moreover, its high bioavailability and favorable pharmacokinetic profile further enhance its suitability for clinical applications.

One of the most exciting aspects of BMS-986124 is its versatility across different therapeutic areas. Beyond oncology, this compound has shown promise in treating inflammatory diseases and neurodegenerative disorders. For instance, recent findings suggest that BMS-986124 may play a role in modulating immune responses, offering new avenues for autoimmune disease management. Its potential to address unmet medical needs underscores its significance in the pharmaceutical landscape.

The development of BMS-986124 has been driven by rigorous scientific inquiry and state-of-the-art research methodologies. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated rapid advancements in understanding its mechanisms and therapeutic applications. As clinical trials progress, the scientific community eagerly awaits further insights into its efficacy and safety profile.

In conclusion, BMS-986124 (CAS No. 1447968-71-9) stands at the forefront of innovative drug discovery. Its unique properties and broad therapeutic potential position it as a pivotal compound in addressing some of the most pressing health challenges of our time. With ongoing research and development, BMS-986124 holds the promise of transforming patient outcomes and shaping the future of medicine.